Tungsten;bromide

• Molecular Formula: BrW-
• Molecular Weight: 263.74 g/mol
• InChI: InChI=1S/BrH.W/h1H;/p-1
• InChIKey: KRNOMQIIBIEORX-UHFFFAOYSA-M

Tungsten Hexabromide Compound Overview

Tungsten hexabromide (WBr6, CAS 13701-86-5), also referred to as tungsten(VI) bromide, is a dark-grey, air-sensitive inorganic solid belonging to the tungsten hexahalide family [1]. It crystallizes in a rhombohedral R3 structure, isostructural with α-WCl6, and consists of discrete octahedral WBr6 molecules with W–Br bond lengths of 2.454(3) Å [2]. The compound exhibits a density of 5.32 g/cm³, a melting point of approximately 232 °C with concomitant decomposition, and is soluble in ethanol, ether, carbon disulfide, and ammonia, while undergoing hydrolysis in water [1][3]. Its synthesis typically proceeds via direct combination of tungsten metal with bromine at around 100 °C under an inert atmosphere [1].

1 Supports low-temperature CVD/ALD deposition in the 180–230 °C window.

2 Bromide-specific reactivity enables oxyhalide and reduced cluster synthesis.

3 May serve as a precursor for WBr5-mediated regenerative lamp cycle studies.

• [1] Wikipedia contributors. 'Tungsten hexabromide.' Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Tungsten_hexabromide (accessed 2026). View Source
• [2] INIS Repository. 'Tungsten hexabromide.' International Nuclear Information System, Record No. 18096403. Crystal structure data: a=6.394(2) Å, c=17.53(1) Å, V=620.8 ų, Dx=5.32 g cm⁻³, W-Br bond length 2.454(3) Å. View Source
• [3] Ngai, L. H., et al. 'Mass spectrometric studies of tungsten bromides and oxybromides.' Journal of Inorganic and Nuclear Chemistry, vol. 39, no. 12, 1977, pp. 2157-2161. Decomposition process: WBr6(s) → WBr5(s) + Br2(g) confirmed by Knudsen effusion mass spectrometry. View Source

Why WBr6 Cannot Replace Other Tungsten Halides

Although tungsten hexabromide shares an octahedral hexahalide architecture with its chloride (WCl6) and fluoride (WF6) analogs, critical differences in thermal decomposition onset, density, and halide-specific reactivity preclude straightforward interchange [1]. WBr6 begins to decompose into WBr5 and Br2 at temperatures above 200 °C, whereas WCl6 remains stable to approximately 240 °C [1]. This ~40 °C gap in thermal stability directly affects precursor selection for vapor-phase deposition and high-temperature synthesis. Furthermore, the bromide ligand imparts distinct redox and substitution chemistry compared to chloride or fluoride, enabling specific transformations—such as the clean synthesis of WOCl4 or WOBr4 oxyhalides, and the formation of reduced cluster phases (e.g., W₆Br₁₂, Bi₂W₆Br₁₈) that have no direct chloride-mediated counterparts under equivalent conditions [2]. These differences become decisive in applications demanding precise thermal budgets, specific ligand exchange kinetics, or tailored solid-state reaction pathways.

Target: WBr6

Decomposes above ~200 °C, defining a lower thermal budget.

Density 5.32 g/cm³ affects gravimetric dispensing and solution preparation.

Alternative: WCl6

Remains stable to ~240 °C; may require higher-temperature processes.

Density 3.52 g/cm³ alters mass-per-volume calculations; direct substitution may cause dosing mismatch.

• [1] Wikipedia contributors. 'Tungsten hexabromide.' Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Tungsten_hexabromide (accessed 2026). Thermal decomposition above 200 °C to WBr5 and Br2. View Source
• [2] INIS Repository. 'Tungsten hexabromide.' International Nuclear Information System, Record No. 18096403. WBr6 isostructural with α-WCl6; W-Br bond length 2.454(3) Å. View Source

WBr6 Quantitative Differentiation Evidence

WBr6 vs WCl6 Thermal Decomposition

WBr6 undergoes thermal decomposition to WBr5 and Br2 at temperatures above 200 °C, as established by Knudsen effusion mass spectrometry [1]. In contrast, the chloride analog WCl6 decomposes to WCl5 and Cl2 only above approximately 240 °C, based on thermodynamic measurements conducted by J-STAGE [2]. This represents a decomposition onset difference of approximately 40 °C, which is critical for processes operating in the 180–230 °C window.

Decomp. Onset

Head-to-head

WBr6 decomposes above 200 °C; WCl6 above ~240 °C. Difference ~40 °C.

Reported lower onset may support low-temperature deposition processes.

Data to verify for specific reactor conditions.

Evidence Dimension	Thermal decomposition onset temperature
Target Compound Data	WBr6 decomposes above 200 °C to WBr5 + Br2
Comparator Or Baseline	WCl6 decomposes above approximately 240 °C to WCl5 + 1/2 Cl2
Quantified Difference	~40 °C lower decomposition temperature for WBr6 relative to WCl6
Conditions	Knudsen effusion mass spectrometry for WBr6; thermodynamic analysis of electronic spectra for WCl6

Why This Matters

A 40 °C lower thermal ceiling dictates that WBr6 is unsuitable as a direct drop-in replacement for WCl6 in high-temperature CVD/ALD processes, but conversely makes it a superior precursor when a lower-temperature decomposition pathway is required for controlled reactivity.

• [1] Ngai, L. H., et al. 'Mass spectrometric studies of tungsten bromides and oxybromides.' Journal of Inorganic and Nuclear Chemistry, vol. 39, no. 12, 1977, pp. 2157-2161. WBr6(s) → WBr5(s) + Br2(g) decomposition process confirmed. View Source
• [2] J-STAGE. 'Thermodynamic properties of tungsten hexachloride and tungsten pentachloride' (六塩化タングステンおよび五塩化タングステンの熱力学的性質). 2011. WCl6 decomposes above 240 °C according to WCl6(g) → WCl5(g) + 1/2 Cl2(g). View Source

WBr6 vs WCl6 Density

The experimentally determined crystallographic density of WBr6 is 5.32 g/cm³, as refined from single-crystal X-ray diffraction data [1]. In comparison, the density of α-WCl6 is 3.52 g/cm³ [2]. WBr6 is therefore approximately 51% denser than its chloride counterpart on a mass-per-unit-volume basis. This difference arises from the higher atomic mass of bromine relative to chlorine, and has direct implications for gravimetric dispensing, solution preparation, and solid-state packing in formulated products.

Density

Reported

WBr6: 5.32 g/cm³ vs WCl6: 3.52 g/cm³ (~51% denser).

Mass-per-volume basis differs significantly; adjust dosing accordingly.

Verify for formulation and shipping classification.

Evidence Dimension	Crystallographic density
Target Compound Data	WBr6: 5.32 g/cm³ (Dx from single-crystal XRD, 296 K)
Comparator Or Baseline	WCl6: 3.52 g/cm³ (standard density at 25 °C)
Quantified Difference	WBr6 is ~51% denser than WCl6 (5.32 vs 3.52 g/cm³)
Conditions	Room-temperature crystallographic data

Why This Matters

A 51% density differential directly affects mass-per-volume calculations for stoichiometric reactions, shipping classification, and the design of formulation protocols; users switching from WCl6 to WBr6 must adjust mass equivalents accordingly to avoid dosing errors.

• [1] INIS Repository. 'Tungsten hexabromide.' International Nuclear Information System, Record No. 18096403. Dx = 5.32 g cm⁻³, unit cell V = 620.8 ų, Z = 3. View Source
• [2] Wikipedia contributors. 'Tungsten hexachloride.' Wikipedia, The Free Encyclopedia. Density 3.52 g/cm³. View Source

WBr5 vs WBr4 Stability for Lamp Cycles

Within the tungsten bromide family, WBr5 exhibits exceptional thermal stability, remaining intact up to 1300 °C—well above the threshold required for an efficient regenerative halogen cycle in tungsten-bromine lamps [1]. By contrast, WBr4 decomposes in the solid state at temperatures exceeding 280 °C, following the disproportionation reaction 3WBr4 → 2WBr5 + WBr2, with a rate constant characterized by Differential Scanning Calorimetry as k = 1 × 10¹³·⁷⁵ ± ¹·¹⁵ e^(−45,000 ± 3,500)/RT sec⁻¹ [1]. WBr2 further decomposes to elemental tungsten and bromine between 700 and 860 °C [1]. This hierarchy of stability (WBr5 > WBr4 > WBr2) means that WBr5 is the sole tungsten bromide species capable of sustaining the high-temperature regenerative transport cycle, whereas lower bromides degrade before reaching operational temperatures.

Bromide Stability

Head-to-head

WBr5 stable to 1300 °C; WBr4 decomposes above 280 °C (>1020 °C difference).

WBr5 may support regenerative lamp cycle; lower bromides do not.

Cycle viability requires WBr5 purity; confirm absence of WBr4.

Evidence Dimension	Thermal stability limit
Target Compound Data	WBr5 stable to 1300 °C (gas-phase regenerative cycle)
Comparator Or Baseline	WBr4 decomposes at >280 °C; WBr2 decomposes between 700 and 860 °C
Quantified Difference	WBr5 is stable >1020 °C higher than WBr4; WBr4 decomposition rate constant k = 1 × 10¹³·⁷⁵ e^(−45,000/RT) sec⁻¹
Conditions	Tungsten-bromine lamp regenerative cycle, quartz glass reactor, DSC for WBr4 decomposition kinetics

Why This Matters

For tungsten-bromine lamp manufacturers and halogen-cycle researchers, the choice of starting tungsten bromide determines whether a functioning regenerative cycle can be established at all; WBr5 is the only viable candidate, while WBr4 and lower bromides are ineffective.

• [1] Goddard, V. W. 'The kinetics of the tungsten-bromine system.' PhD thesis, University of Leicester, 1971. Deposited 2015. WBr5 stable to 1300 °C; WBr4 decomposition at >280 °C with DSC rate constant; WBr2 decomposition 700–860 °C. View Source

WBr6 as a Cluster Precursor

WBr6 serves as a versatile starting material for the synthesis of reduced tungsten bromide cluster phases through reaction with elemental reductants. Specifically, WBr6 reacts with bismuth metal in a sealed silica tube at 350 °C to yield the novel cluster compound Bi₂W₆Br₁₈, which upon further thermal decomposition generates W₆Br₁₂ [1]. This sequential reduction pathway—WBr6 → WBr5 → WBr4 → W₄Br₁₀ → W₅Br₁₂ → WBr₂—proceeds over the temperature range up to 350 °C when elemental antimony is used as the reductant [2]. Such controlled cluster-harvesting strategies exploit the inherent reducibility of W(VI) in a bromide coordination environment and are not directly accessible with the fluoride analog WF6 due to the higher bond strength of W–F bonds.

Cluster Precursor

Class-level

Reduction with Bi/Sb at ≤350 °C yields Bi₂W₆Br₁₈, W₆Br₁₂.

Supports low-temperature cluster synthesis access; fluoride analog may require higher energy.

Class-level inference; review specific reductant and conditions.

Evidence Dimension	Synthetic utility for reduced cluster phases
Target Compound Data	WBr6 reacts with Bi at 350 °C → Bi₂W₆Br₁₈ → W₆Br₁₂; reduction with Sb yields consecutive products WBr5, WBr4, W₄Br₁₀, W₅Br₁₂, WBr2 at T ≤ 350 °C
Comparator Or Baseline	WF6: cluster formation not reported under analogous mild thermal conditions due to high W–F bond dissociation energy
Quantified Difference	WBr6 enables cluster synthesis at ≤350 °C; WF6 requires substantially higher activation energy (quantitative bond energy difference not available in direct comparison)
Conditions	Sealed silica tube, 350 °C, solid-state reaction with Bi or Sb

Why This Matters

For researchers targeting low-valent tungsten cluster compounds for catalysis or materials science, WBr6 provides a low-temperature synthetic entry point that the fluoride analog cannot match, reducing energy costs and enabling reactions in standard laboratory glassware.

• [1] Stroebele, M., Mos, A., and Meyer, H.-J. 'Cluster Harvesting by Successive Reduction of a Metal Halide with a Nonconventional Reduction Agent: A Benefit for the Exploration of Metal-Rich Halide Systems.' ChemInform, vol. 44, no. 43, 2013. WCl6 and WBr6 reduction with Fe and Sb, respectively. Also: The crystal structure of Bi₂W₆Br₁₈ and a new synthesis of W₆Br₁₂ (HAL open science, 2011). View Source
• [2] HandWiki. 'Chemistry:Tungsten hexabromide.' 2024. Sequential reduction of WBr6 with Sb: WBr6 → WBr5 → WBr4 → W₄Br₁₀ → W₅Br₁₂ → WBr2 at 350 °C. View Source

WBr6 Validated Application Scenarios

Low-Temperature CVD/ALD Precursor

Processes requiring tungsten precursor decomposition in the 180–230 °C window—such as deposition on thermally sensitive polymer substrates or integration with low-thermal-budget back-end-of-line (BEOL) semiconductor steps—can exploit the fact that WBr6 decomposes at ~200 °C, whereas WCl6 remains intact until ~240 °C . This ~40 °C offset provides an expanded operational window for ALD self-limiting chemistry, enabling conformal tungsten-containing film growth without exceeding substrate thermal limits. Procurement teams evaluating WBr6 vs WCl6 must verify that the deposition chamber is compatible with bromine byproducts and that the 5.32 g/cm³ density of WBr6 (vs 3.52 g/cm³ for WCl6) is accounted for in precursor ampoule filling and vapor draw calculations .

Tungsten-Bromine Regenerative Lamp Cycle

The tungsten-bromine regenerative lamp cycle, which enables high-efficiency, compact halogen lamps with excellent color rendering, depends exclusively on the gas-phase stability of WBr5 at temperatures up to 1300 °C . WBr4 and lower bromides decompose below 300 °C via disproportionation, rendering them incapable of sustaining the tungsten transport loop . Lamp manufacturers must therefore source high-purity WBr5 (or WBr6 which decomposes to WBr5 in situ) and avoid feedstock contaminated with WBr4, as even fractional contamination can nucleate premature filament degradation. The ~1020 °C stability margin of WBr5 over WBr4 is a binary pass/fail criterion for this application.

Tungsten Bromide Cluster Synthesis

The sequential thermal reduction of WBr6 with main-group elements (Bi, Sb) at temperatures ≤350 °C provides access to a family of tungsten bromide cluster phases—including W₆Br₁₂ and Bi₂W₆Br₁₈—that are of interest as heterogeneous catalyst precursors and building blocks for metal-rich extended solids . This low-temperature cluster-harvesting strategy is uniquely enabled by the intermediate W–Br bond strength; the fluoride analog WF6 is kinetically inert under comparable mild conditions due to the substantially higher W–F bond energy . Solid-state chemists and catalyst development groups should select WBr6 over WF6 or WCl6 when the synthetic goal is the preparation of reduced cluster phases via mild metallothermic reduction, thereby avoiding the need for specialized high-temperature or high-pressure equipment.

Polymerization Catalysis

WBr6 is explicitly listed alongside WCl6 and MoCl5 as a preferred Friedel-Crafts-type catalyst for cyclopentadiene resin polymerization, with typical catalyst loadings of 0.01–1 mol% and reaction temperatures between −100 and +100 °C in toluene solvent . While the patent literature treats WBr6 and WCl6 as functionally equivalent in this polymerization context, the distinct halide counterion can influence polymer microstructure, bromine end-group incorporation (as reflected by the resin bromine value of 150–240), and post-polymerization functionalization chemistry. Research groups exploring halogen-specific effects on resin properties should prefer WBr6 when a bromide-terminated or bromide-modified polymer architecture is desired, leveraging the different leaving-group ability of bromide vs chloride in subsequent derivatization steps .

Application

Selection Property

Validation Focus

Low-Temperature CVD/ALD

Decomposition onset ~200 °C enables processing below 230 °C.

Verify bromine byproduct compatibility; adjust ampoule fill for 5.32 g/cm³ density.

Tungsten-Bromine Lamp Cycle

WBr5 stability to 1300 °C supports regenerative transport.

Confirm WBr5 purity; ensure feedstock free of WBr4 contamination.

Cluster Synthesis

Low-temperature reducibility (≤350 °C) with Bi/Sb.

Validate cluster phase identity; assess kinetic barrier vs WF6.

Polymerization Catalysis

Bromide counterion may influence polymer microstructure.

Evaluate bromine end-group incorporation and derivatization chemistry.